N-(6-nitrobenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: 2-(4-methylphenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13N3O3S2/c1-10-2-5-12(6-3-10)23-9-15(20)18-16-17-13-7-4-11(19(21)22)8-14(13)24-16/h2-8H,9H2,1H3,(H,17,18,20)
• InChI Key: XZGVPQCJIYGQRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O3S2
• Molecular Weight: 359.4 g/mol

Description

N-(6-nitrobenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. This compound belongs to the family of thiazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

1. Biological Activities and Urease Inhibition

N-(6-nitrobenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide is part of a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides synthesized for various biological activities. Studies have shown moderate to good activities in antioxidant, haemolytic, antibacterial, and urease inhibition assays. Particularly notable is its significant activity in urease inhibition, surpassing standard treatments. Molecular docking studies suggest these compounds bind to the non-metallic active site of the urease enzyme, with hydrogen bonding playing a crucial role in inhibition (Gull et al., 2016).

2. Antimicrobial and Anti-Inflammatory Activities

The compound has been involved in the synthesis of acetamido pyrrolyl azoles, exhibiting promising antibacterial activity against K. pneumoniae and antifungal activity against P. chrysogenum. Moreover, specific derivatives displayed potential anti-inflammatory activity, demonstrating the compound's versatility in medicinal chemistry (Sowmya et al., 2017).

3. Cancer Research

In cancer research, the compound's derivatives have been explored for their carcinogenic potential and interactions with cancer cells. Studies in mice have revealed a high incidence of lymphocytic leukemia and low incidences of forestomach tumors when fed with related compounds. These findings contribute to understanding the carcinogenic risks and potential therapeutic applications of such compounds (Cohen et al., 1973).

4. Colorimetric Chemosensor Development

Research has also focused on using this compound for creating colorimetric chemosensors. An efficient chemosensor with a thiourea binding site incorporating 2-amino-6-nitrobenothiazole has been developed for the naked-eye recognition of fluoride and acetate anions in solutions. This application highlights the compound's potential in analytical chemistry and environmental monitoring (Misra et al., 2009).

5. Antituberculosis Agents

The compound has been used in the synthesis of antituberculosis agents. Specific derivatives have been synthesized and tested against Mycobacterium tuberculosis, underscoring the compound's potential in addressing global health challenges like tuberculosis (Mir et al., 1991).